![molecular formula C12H13FN2O B018052 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole CAS No. 84163-77-9](/img/structure/B18052.png)
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole
Overview
Description
6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole, also known as 6-F-BISO, is an important synthetic compound that has been used in a variety of scientific research applications. It is a synthetic molecule that is composed of fluorine, piperidine, and benzisoxazole groups. 6-F-BISO has the potential to be used in a variety of research applications due to its unique properties.
Scientific Research Applications
Antibacterial, Antifungal, and Antioxidant Activity : Thiourea and urea derivatives of 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole have shown promising antibacterial, antifungal, and antioxidant activities, potentially exceeding those of standard drugs (H. Sudhamani et al., 2015).
Antiproliferative Activity Against Carcinoma Cells : Novel derivatives of this compound exhibit potent antiproliferative activity against various carcinoma cells. The N-terminal substitution at the heterocyclic ring plays a significant role in this activity (S. Benaka Prasad et al., 2009).
Potential as an Antipsychotic Drug : Studies have shown that derivatives of this compound can act as antipsychotic drugs by decreasing extrapyramidal symptoms and affecting dopamine and serotonin receptors in mice (S. Chandra & C. SharadaA, 2014).
Anti-inflammatory and Antimicrobial Properties : Some novel compounds derived from this chemical show promising anti-inflammatory and antimicrobial properties (S. Rathod et al., 2008).
Phosphoramidate Derivatives as Antimicrobial Agents : Phosphoramidate derivatives of this compound display promising antibacterial and antifungal activity, suggesting potential as future antimicrobial drug candidates (Munichandra Reddy Sivala et al., 2020).
Inhibitor of Acetylcholinesterase : 6-[11C]methoxy-3-[2-(1-(phenylmethyl)-4-piperidinyl)ethyl]-1,2-benzisoxazole is a high-affinity reversible inhibitor of acetylcholinesterase (C. Brown-Proctor et al., 1999).
Hirshfeld Surface Analysis : A novel bioactive heterocycle of this compound demonstrates antiproliferative activity and stability, aided by inter and intra-molecular hydrogen bonds (S. Benaka Prasad et al., 2018).
Neuroleptic Activity : Certain compounds related to this compound have been synthesized and shown potential as neuroleptic agents (J. Strupczewski et al., 1985).
Cholinesterase Inhibitors : This compound has been a focus in the synthesis of new cholinesterase inhibitors, which have shown promising activity against various species (K. Rangappa & Basappa, 2005).
Safety and Hazards
The safety information available suggests avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes . Personal protective equipment should be used, and adequate ventilation should be ensured . The compound has been classified as Acute Tox. 3 Oral, Eye Irrit. 2, Skin Irrit. 2, STOT SE 3 .
properties
IUPAC Name |
6-fluoro-3-piperidin-4-yl-1,2-benzoxazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FN2O/c13-9-1-2-10-11(7-9)16-15-12(10)8-3-5-14-6-4-8/h1-2,7-8,14H,3-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRMGJMGHPJZSAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=NOC3=C2C=CC(=C3)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50233083 | |
Record name | R-56109 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50233083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84163-77-9 | |
Record name | 6-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=84163-77-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | R-56109 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084163779 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | R-56109 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50233083 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | R-56109 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3911L280X6 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.